Cas no 1183756-23-1 (1-Nonyl-1H-pyrazol-3-amine)

1-Nonyl-1H-pyrazol-3-amine is a pyrazole derivative featuring a nonyl substituent at the 1-position and an amine group at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, which allows for further functionalization. The presence of the amine group provides a reactive site for modifications, making it a useful intermediate in the development of bioactive molecules or specialty chemicals. Its hydrophobic nonyl chain may enhance solubility in organic matrices, facilitating applications in material science or surfactant chemistry. The compound’s stability under standard conditions ensures reliable handling and storage for laboratory use.
1-Nonyl-1H-pyrazol-3-amine structure
1-Nonyl-1H-pyrazol-3-amine structure
Product Name:1-Nonyl-1H-pyrazol-3-amine
CAS No:1183756-23-1
MF:C12H23N3
MW:209.331122636795
MDL:MFCD12149403
CID:4683802
PubChem ID:60783140
Update Time:2025-05-19

1-Nonyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Nonyl-1H-pyrazol-3-amine
    • MDL: MFCD12149403
    • Inchi: 1S/C12H23N3/c1-2-3-4-5-6-7-8-10-15-11-9-12(13)14-15/h9,11H,2-8,10H2,1H3,(H2,13,14)
    • InChI Key: UUHPYLPYKQQDNY-UHFFFAOYSA-N
    • SMILES: N1(C=CC(N)=N1)CCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 150
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 341.6±15.0 °C at 760 mmHg
  • Flash Point: 160.4±20.4 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Nonyl-1H-pyrazol-3-amine Security Information

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Additional information on 1-Nonyl-1H-pyrazol-3-amine

Recent Advances in the Study of 1-Nonyl-1H-pyrazol-3-amine (CAS: 1183756-23-1) in Chemical Biology and Pharmaceutical Research

The compound 1-Nonyl-1H-pyrazol-3-amine (CAS: 1183756-23-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed journal articles, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 1-Nonyl-1H-pyrazol-3-amine as a versatile scaffold in medicinal chemistry. Its pyrazole core, coupled with the nonyl side chain, offers a balance of lipophilicity and hydrogen-bonding capacity, making it an attractive candidate for targeting a variety of biological pathways. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations. The synthetic routes often involve multi-step reactions, including condensation and alkylation steps, with careful control of reaction conditions to ensure reproducibility.

In terms of biological activity, 1-Nonyl-1H-pyrazol-3-amine has demonstrated promising results in preliminary in vitro and in vivo studies. For instance, it has shown inhibitory effects against certain kinases and enzymes implicated in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory or anticancer agents. Additionally, its ability to modulate specific protein-protein interactions has opened new avenues for targeting previously undruggable targets, a significant advancement in the field of drug discovery.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1-Nonyl-1H-pyrazol-3-amine are underway. Early data indicate favorable absorption and distribution profiles, although challenges related to metabolic stability and toxicity remain to be addressed. Researchers are exploring structural modifications to enhance its drug-like properties while retaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into preclinical development.

In conclusion, 1-Nonyl-1H-pyrazol-3-amine (CAS: 1183756-23-1) represents a promising chemical entity with diverse therapeutic potential. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and elucidating its mechanism of action in greater detail. This compound exemplifies the intersection of chemical innovation and biological relevance, underscoring its significance in advancing the field of medicinal chemistry.

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